Cas no 1934816-94-0 (1-Bromo-3-fluoro-2-(methoxymethoxy)-4-methylbenzene)

• Product Name: 1-Bromo-3-fluoro-2-(methoxymethoxy)-4-methylbenzene
• CAS No: 1934816-94-0
• MF: C₉H₁₀BrFO₂
• MW: 249.08
• CID: 5076414
• Update Time: 2026-03-01

1-Bromo-3-fluoro-2-(methoxymethoxy)-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-fluoro-2-(methoxymethoxy)-4-methylbenzene

• Inchi： 1S/C9H10BrFO2/c1-6-3-4-7(10)9(8(6)11)13-5-12-2/h3-4H,5H2,1-2H3
• InChI Key： FYACAXLHSLOIFS-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=C(C)C(F)=C1OCOC

Additional information on 1-Bromo-3-fluoro-2-(methoxymethoxy)-4-methylbenzene

Introduction to 1-Bromo-3-fluoro-2-(methoxymethoxy)-4-methylbenzene (CAS No. 1934816-94-0)

1-Bromo-3-fluoro-2-(methoxymethoxy)-4-methylbenzene (commonly referred to as CAS No. 1934816-94-0) is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the family of aromatic bromides and is characterized by its substituted benzene ring with multiple functional groups, including a bromine atom, a fluorine atom, a methoxymethoxy group, and a methyl group. The presence of these substituents imparts distinct chemical and physical properties to the molecule, making it a valuable compound for various applications.

The synthesis of 1-Bromo-3-fluoro-2-(methoxymethoxy)-4-methylbenzene involves a series of carefully designed reactions, often utilizing advanced techniques such as Suzuki coupling or nucleophilic aromatic substitution. These methods ensure the precise placement of substituents on the benzene ring, which is critical for achieving the desired chemical reactivity and stability. Recent advancements in catalytic systems have further enhanced the efficiency and selectivity of these synthesis pathways, contributing to the broader adoption of this compound in research and industrial settings.

One of the most notable applications of CAS No. 1934816-94-0 is in the field of drug discovery. The compound serves as a valuable intermediate in the synthesis of various bioactive molecules, particularly those targeting complex biological systems such as cancer cells or neurodegenerative diseases. For instance, researchers have explored its potential as a precursor for developing novel kinase inhibitors, which are crucial in treating conditions like chronic myeloid leukemia. The ability of this compound to undergo further functionalization while maintaining its structural integrity makes it an indispensable tool in medicinal chemistry.

In addition to its role in pharmacology, 1-Bromo-3-fluoro-2-(methoxymethoxy)-4-methylbenzene has found applications in materials science, particularly in the development of advanced polymers and coatings. Its unique combination of electron-withdrawing and electron-donating groups allows for tailored electronic properties, making it suitable for use in high-performance materials such as light-emitting diodes (LEDs) or sensors. Recent studies have demonstrated its potential as a building block for constructing conjugated systems with enhanced optical properties, paving the way for innovative applications in optoelectronics.

The physical and chemical properties of CAS No. 1934816-94-0 are highly dependent on its molecular structure. The bromine atom introduces both electron-withdrawing effects and steric hindrance, while the methoxymethoxy group contributes electron-donating properties through resonance. These opposing effects create a dynamic balance that influences the compound's reactivity, solubility, and thermal stability. For example, studies have shown that this compound exhibits moderate thermal stability under standard conditions but can undergo decomposition at elevated temperatures, releasing bromine-containing byproducts.

From an environmental perspective, understanding the behavior of 1-Bromo-3-fluoro-2-(methoxymethoxy)-4-methylbenzene in natural systems is crucial for assessing its potential impact on ecosystems. Research indicates that this compound is relatively stable under aerobic conditions but can undergo biodegradation under specific microbial influences. However, further studies are required to fully characterize its environmental fate and toxicity profile.

Looking ahead, the versatility of CAS No. 1934816-94-0 positions it as a key player in future advancements across multiple disciplines. Its role as a versatile building block in organic synthesis continues to expand as researchers explore new reaction pathways and functionalization strategies. Moreover, ongoing investigations into its biological activity and material properties promise to unlock novel applications that were previously unimagined.

In conclusion, 1-Bromo-3-fluoro-2-(methoxymethoxy)-4-methylbenzene (CAS No. 1934816-94-0) stands out as a multifaceted compound with significant potential across diverse fields. Its unique structure, coupled with its ability to undergo precise chemical modifications, ensures that it will remain at the forefront of scientific innovation for years to come.